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Compound of Interest

Compound Name: Propargyl-PEG11-acid

Cat. No.: B11935579

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the functionalization of
proteins and peptides using Propargyl-PEG11-acid. This heterobifunctional linker is a valuable
tool in bioconjugation, enabling the covalent attachment of a terminal alkyne group to primary
amines on biomolecules. The propargyl group serves as a handle for subsequent "click
chemistry" reactions, allowing for the highly specific and efficient conjugation of a wide variety
of molecules, such as fluorophores, small molecule drugs, or other proteins. The polyethylene
glycol (PEG) spacer enhances the solubility and bioavailability of the resulting conjugate,
making this reagent particularly useful in the development of therapeutics and diagnostics.

Overview of the Functionalization Workflow

The functionalization of proteins and peptides with Propargyl-PEG11-acid is a two-stage
process. The first stage involves the covalent attachment of the linker to the biomolecule. The
second stage utilizes the newly introduced propargyl group for a highly selective click chemistry
reaction.
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Stage 2: Click Chemistry
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 To cite this document: BenchChem. [Functionalization of Proteins and Peptides with
Propargyl-PEG11-acid: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b11935579#functionalization-of-proteins-
and-peptides-with-propargyl-pegl1-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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